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Compound of Interest

Compound Name:
3-Bromo-5-methyl-2-

propoxyphenylboronic acid

Cat. No.: B1277975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular formula and molecular weight

of 3-Bromo-5-methyl-2-propoxyphenylboronic acid, a compound of interest in various

research and development applications.

Molecular Composition and Weight
The fundamental physicochemical properties of a compound, its molecular formula and

molecular weight, are crucial for experimental design, analytical characterization, and

theoretical modeling. The table below summarizes these core attributes for 3-Bromo-5-methyl-
2-propoxyphenylboronic acid.

Property Value

Molecular Formula C₁₀H₁₄BBrO₃

Molecular Weight 272.93 g/mol

CAS Number 870718-02-8

Table 1: Key physicochemical data for 3-Bromo-5-methyl-2-propoxyphenylboronic acid.
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Experimental Protocols: Molecular Weight
Determination
The molecular weight of 3-Bromo-5-methyl-2-propoxyphenylboronic acid is calculated

based on its molecular formula, C₁₀H₁₄BBrO₃[1], and the standard atomic weights of its

constituent elements as recommended by the International Union of Pure and Applied

Chemistry (IUPAC).

Methodology:

The calculation is performed by summing the atomic weights of all atoms in the molecular

formula. The standard atomic weights used are:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[2][3]

Boron (B): 10.81 u[4][5][6]

Bromine (Br): 79.904 u[7][8]

Oxygen (O): 15.999 u[1][9]

Calculation:

(10 × 12.011) + (14 × 1.008) + (1 × 10.81) + (1 × 79.904) + (3 × 15.999) = 272.931 g/mol

The calculated molecular weight is approximately 272.93 g/mol .

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical relationship between the constituent elements and

the final calculated molecular weight of the compound.
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Molecular Weight
(272.93 g/mol)

Carbon (C)
10 atoms × 12.011 u

Hydrogen (H)
14 atoms × 1.008 u

Boron (B)
1 atom × 10.81 u

Bromine (Br)
1 atom × 79.904 u

Oxygen (O)
3 atoms × 15.999 u
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Figure 1: Calculation of Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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